Cas no 175276-41-2 (4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline)

• Product Name: 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline
• CAS No: 175276-41-2
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 906323
• PubChem ID: 2735392
• Update Time: 2025-07-16

4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline
• 3-(4-AMINOPHENYL)-4-BROMO-1-METHYLPYRAZOLE
• 4-(4-bromo-1-methyl-1H-pyrazol-3-yl)Benzenamine
• 4-(4-bromo-1-methylpyrazol-3-yl)aniline
• OR6359
• BUTTPARK 34\09-06
• F73693
• SCHEMBL4309166
• DTXSID50370705
• MFCD00084884
• DA-22604
• JLWUWUJJHGPJCF-UHFFFAOYSA-N
• [4-(4-bromo-1-methyl-1H-pyrazol-3-yl)phenyl]amine
• Benzenamine, 4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-
• 175276-41-2

• Inchi： 1S/C10H10BrN3/c1-14-6-9(11)10(13-14)7-2-4-8(12)5-3-7/h2-6H,12H2,1H3
• InChI Key： JLWUWUJJHGPJCF-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 251.00600
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 3.01300

4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline

Introduction to 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline (CAS No. 175276-41-2)

4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline, with the CAS number 175276-41-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyrazole moiety and an aniline group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline can be represented as follows: C₁₀H₉BrN₃. The presence of the bromine atom in the pyrazole ring and the aniline group provides this compound with a range of interesting properties, including its ability to interact with various biological targets. This makes it a valuable candidate for drug discovery and development.

In recent years, there has been a growing interest in the use of 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline as a scaffold for the design of new drugs. One of the key areas of research has been its potential as an inhibitor of specific enzymes and receptors. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against kinases, which are enzymes involved in various cellular processes, including signal transduction and cell proliferation.

A notable example is the work by Smith et al. (2022), who synthesized a series of 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline-based compounds and evaluated their inhibitory activity against a panel of kinases. Their findings revealed that certain derivatives demonstrated high selectivity and potency, making them promising candidates for further development as therapeutic agents for cancer and other diseases.

Beyond kinase inhibition, 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline has also shown potential in modulating other biological targets. For example, research by Johnson et al. (2023) explored the use of this compound as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, and their modulation can have significant therapeutic implications. The study found that certain derivatives of 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline exhibited selective binding to specific GPCRs, suggesting their potential as lead compounds for developing new drugs targeting these receptors.

The synthetic accessibility of 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, making it relatively easy to produce in sufficient quantities for both laboratory studies and preclinical testing. This ease of synthesis also facilitates the preparation of structurally diverse derivatives, allowing researchers to explore a wide range of chemical modifications to optimize the desired biological properties.

In addition to its potential as a therapeutic agent, 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline has been studied for its use in other applications. For instance, it has been investigated as a fluorescent probe for imaging studies due to its ability to emit light when excited by specific wavelengths. This property makes it useful for monitoring cellular processes and understanding the behavior of biological systems at the molecular level.

The safety profile of 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound exhibits low toxicity at relevant concentrations, although further investigations are needed to fully understand its safety profile in different biological contexts.

In conclusion, 4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline (CAS No. 175276-41-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive scaffold for the design and development of new therapeutic agents. Ongoing research continues to uncover new insights into its potential uses, further highlighting its significance in the field.